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Compound of Interest

Compound Name: 1,4-Benzenediboronic acid

Cat. No.: B1205864 Get Quote

An In-Depth Technical Guide to 1,4-Benzenediboronic Acid and its Applications

For researchers, scientists, and professionals in drug development, 1,4-benzenediboronic
acid is a versatile molecule with significant applications in organic synthesis and materials

science. This guide provides a comprehensive overview of its synonyms, key identifiers, and a

detailed experimental protocol for one of its prominent applications: the synthesis of Covalent

Organic Frameworks (COFs).

Synonyms and Identifiers
1,4-Benzenediboronic acid is known by several alternative names in scientific literature and

chemical supplier catalogs. A clear understanding of these synonyms is crucial for exhaustive

literature searches and procurement.
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Synonym Abbreviation CAS Number PubChem CID MDL Number

1,4-

Phenylenediboro

nic acid

BDBA 4612-26-4[1][2] 230478[1][3]
MFCD00236018[

1][4]

p-

Phenylenediboro

nic acid

- 4612-26-4[4][5] 230478 MFCD00236018

1,4-

Phenylenebisbor

onic acid

- 4612-26-4[4][6] 230478 MFCD00236018

Benzene-1,4-

diboronic acid
- 4612-26-4[4][7] 230478 MFCD00236018

(4-

Boronophenyl)bo

ronic acid

- 4612-26-4[7] 230478 -

p-

Benzenediboroni

c acid

- 4612-26-4[4][7] 230478 -

NSC 25410 - 4612-26-4[4][7] - -

Experimental Protocol: Synthesis of Covalent
Organic Framework-1 (COF-1)
1,4-Benzenediboronic acid is a key building block in the synthesis of Covalent Organic

Frameworks (COFs), which are crystalline porous polymers with applications in gas storage,

catalysis, and sensing.[1] The following protocol details the synthesis of COF-1 via the self-

condensation of 1,4-benzenediboronic acid.[1][6]

Materials:

1,4-Benzenediboronic acid (BDBA)
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Mesitylene

1,4-Dioxane

Acetone

Equipment:

Pyrex reactor (custom-made, horn type)

Sonicator unit (e.g., VCX500, SONICS, USA)

Centrifuge

Drying oven

Procedure:

Preparation of the Reaction Mixture:

In a custom-made horn-type Pyrex reactor, combine 250 mg of 1,4-benzenediboronic
acid (BDBA).[6]

Add 40 mL of a 1:1 (v/v) solution of mesitylene and 1,4-dioxane.[6]

Sonochemical Synthesis:

Fit the Pyrex reactor to a sonicator unit.

Subject the reaction mixture to ultrasonic treatment for 1 hour.[6]

Isolation and Purification:

A white solid will form at the bottom of the reactor.

Isolate the solid product by centrifugation.[6]

Wash the isolated solid with acetone (2 x 50 mL).[6]
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Drying:

Dry the purified product overnight at 353 K (80 °C).[6]

Visualizing the Synthesis of COF-1
The synthesis of COF-1 from 1,4-benzenediboronic acid involves a self-condensation

reaction to form boroxine rings, which then link to create the porous, crystalline framework. This

process can be visualized as a workflow.
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Workflow for the Synthesis of COF-1
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Caption: Workflow for the synthesis of COF-1.

Signaling Pathways
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While 1,4-benzenediboronic acid itself is not directly implicated in specific biological signaling

pathways in the reviewed literature, boronic acids, in general, are a class of compounds with

diverse biological activities. Some boronic acid-containing molecules are known to act as

enzyme inhibitors. Research into the effects of boric acid on cellular processes has indicated

involvement in pathways such as the MAPK signaling pathway, which regulates cell

proliferation, apoptosis, and immune function in splenic lymphocytes of rats.[8] However, it is

important to note that these findings are for boric acid and not directly translatable to 1,4-
benzenediboronic acid without specific investigation. The primary application of 1,4-
benzenediboronic acid remains in the realm of materials science and as a linker in organic

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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